2-Amino-1-(1-cyclopropyl-6,7-dihydro-1H-[1,2,3]triazolo[4,5-c]pyridin-5(4H)-yl)ethanone

• Molecular Formula: C10H15N5O
• Molecular Weight: 221.26 g/mol
• IUPAC Name: 2-amino-1-(1-cyclopropyl-6,7-dihydro-4H-triazolo[4,5-c]pyridin-5-yl)ethanone
• InChI: InChI=1S/C10H15N5O/c11-5-10(16)14-4-3-9-8(6-14)12-13-15(9)7-1-2-7/h7H,1-6,11H2
• InChI Key: QQHVJRXWXUQJKU-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N2C3=C(CN(CC3)C(=O)CN)N=N2

Description

2-Amino-1-(1-cyclopropyl-6,7-dihydro-1H-[1,2,3]triazolo[4,5-c]pyridin-5(4H)-yl)ethanone (CAS: 1774905-03-1) is a heterocyclic compound featuring a fused triazolopyridine core substituted with a cyclopropyl group and an amino ethanone moiety. Its molecular formula is C₁₁H₁₆N₄O, with a molecular weight of 220.27 g/mol . The compound's structure combines a bicyclic triazolo[4,5-c]pyridine system with a cyclopropyl substituent at position 1 and an amino-acetyl group at position 3. This configuration confers unique electronic and steric properties, making it a candidate for medicinal chemistry applications, particularly in kinase inhibition or GPCR modulation, though specific biological targets remain underexplored in the available literature .

Safety data indicate that the compound carries GHS warnings for acute toxicity (H302: harmful if swallowed), skin/eye irritation (H315/H319), and respiratory irritation (H335) .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Amino-1-(1-cyclopropyl-6,7-dihydro-1H-[1,2,3]triazolo[4,5-c]pyridin-5(4H)-yl)ethanone typically involves multi-step organic reactions. One common synthetic route includes the cyclization of appropriate precursors under controlled conditions. For instance, the synthesis may start with the preparation of a cyclopropyl-substituted triazole intermediate, which is then subjected to cyclization with a pyridine derivative. The reaction conditions often involve the use of catalysts, solvents, and specific temperature and pressure settings to ensure the desired product is obtained with high yield and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch or continuous flow processes. The choice of method depends on factors such as the availability of raw materials, cost-effectiveness, and environmental considerations. Industrial production typically emphasizes optimizing reaction conditions to maximize yield and minimize by-products. Advanced techniques such as automated synthesis and real-time monitoring of reaction parameters are often employed to ensure consistent quality and efficiency.

Chemical Reactions Analysis

Types of Reactions

2-Amino-1-(1-cyclopropyl-6,7-dihydro-1H-[1,2,3]triazolo[4,5-c]pyridin-5(4H)-yl)ethanone can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxo derivatives.

Reduction: Reduction reactions can lead to the formation of reduced triazole or pyridine rings.

Substitution: The amino group and ethanone moiety can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and nucleophiles like amines or alcohols. Reaction conditions vary depending on the desired transformation but typically involve controlled temperatures, solvents, and catalysts to facilitate the reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxo derivatives, while reduction can produce reduced triazole or pyridine compounds. Substitution reactions can lead to the formation of various substituted derivatives with different functional groups.

Scientific Research Applications

2-Amino-1-(1-cyclopropyl-6,7-dihydro-1H-[1,2,3]triazolo[4,5-c]pyridin-5(4H)-yl)ethanone has a wide range of scientific research applications, including:

Chemistry: The compound is used as a building block in the synthesis of more complex molecules and materials.

Biology: It is studied for its potential biological activities, such as antimicrobial, antiviral, and anticancer properties.

Medicine: The compound is investigated for its potential therapeutic applications, including as a drug candidate for various diseases.

Industry: It is used in the development of advanced materials, such as polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 2-Amino-1-(1-cyclopropyl-6,7-dihydro-1H-[1,2,3]triazolo[4,5-c]pyridin-5(4H)-yl)ethanone involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in disease processes, thereby exerting therapeutic effects. The exact molecular targets and pathways depend on the specific application and are the subject of ongoing research.

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison

Compound Name	Core Structure	Substituents	Molecular Formula	Key Applications/Activity	References
Target Compound : 2-Amino-1-(1-cyclopropyl-6,7-dihydro-1H-[1,2,3]triazolo[4,5-c]pyridin-5(4H)-yl)ethanone	Triazolo[4,5-c]pyridine	1-Cyclopropyl, 5-amino-ethanone	C₁₁H₁₆N₄O	Medicinal chemistry (potential kinase inhibitors)
2-Amino-1-(1-methyl-6,7-dihydro-1H-[1,2,3]triazolo[4,5-c]pyridin-5(4H)-yl)propan-1-one	Triazolo[4,5-c]pyridine	1-Methyl, 5-amino-propanone	C₉H₁₅N₅O	Intermediate for combinatorial synthesis
(R)-(2-Chloro-3-(trifluoromethyl)phenyl)(1-(5-fluoropyrimidin-2-yl)-4-methyl-6,7-dihydro-1H-[1,2,3]triazolo[4,5-c]pyridin-5(4H)-yl)methanone	Triazolo[4,5-c]pyridine	4-Methyl, 5-aryl-methanone	C₂₀H₁₆ClF₄N₅O	P2X receptor modulation (neuroscience research)
2-Chloro-1-(6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)ethanone	Thieno[3,2-c]pyridine	5-chloro-ethanone	C₉H₁₀ClNOS	Antiplatelet agent intermediate (e.g., clopidogrel)
Prasugrel (2-[2-(acetyloxy)-6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl]-1-cyclopropyl-2-(2-fluorophenyl)-ethanone)	Thieno[3,2-c]pyridine	5-cyclopropyl, 2-fluorophenyl	C₂₀H₂₀FNO₃S	Antiplatelet therapy (P2Y12 antagonist)

Key Differences and Implications

Core Heterocycle: The target compound’s triazolo[4,5-c]pyridine core (vs. Thienopyridine derivatives (e.g., prasugrel) exhibit established antiplatelet activity via irreversible P2Y12 receptor inhibition, while triazolopyridines are less explored in this context .

Substituent Effects: The cyclopropyl group in the target compound may enhance metabolic stability compared to methyl or aryl substituents in analogs . The amino-ethanone moiety contrasts with the acetyloxy or aryl groups in thienopyridine derivatives, suggesting divergent electronic profiles and reactivity .

Benzo[d]oxazol-2-yl-substituted imidazo[4,5-c]pyridines (e.g., in ) target phenylketonuria via mutant PAH stabilization, highlighting the therapeutic versatility of related scaffolds .

Synthetic Accessibility: Thienopyridine derivatives are typically synthesized via cyclocondensation of aminothiophenes, whereas triazolopyridines require [1,2,3]-triazole ring formation, often via Huisgen cycloaddition or nitrene chemistry .

Q & A

Q. Q1. What are the established synthetic routes for 2-Amino-1-(1-cyclopropyl-6,7-dihydro-1H-[1,2,3]triazolo[4,5-c]pyridin-5(4H)-yl)ethanone, and how can reaction conditions be optimized?

A common method involves cycloaddition reactions using azomethine ylides and dipolarophiles under reflux conditions in ethanol with triethylamine as a base. For example, refluxing the reaction mixture promotes triazoline ring formation, followed by slow evaporation of the solvent to yield crystalline products suitable for structural confirmation via X-ray crystallography . Optimization can include varying solvent polarity (e.g., ethanol vs. acetonitrile), adjusting reflux duration, or employing catalysts to enhance yield and purity.

Q. Q2. How is the structural integrity of this compound validated in synthetic workflows?

Nuclear Magnetic Resonance (NMR) spectroscopy and X-ray crystallography are critical. Proton NMR confirms functional groups (e.g., cyclopropyl protons at δ 0.76–0.94 ppm and amine signals near δ 2.5 ppm), while X-ray diffraction resolves stereochemistry and crystal packing . For example, crystallographic analysis of analogous triazolo-pyrimidines revealed bond angles and torsion angles critical for validating the triazole-pyridine fusion .

Q. Q3. What analytical methods are used to assess purity and identity?

Combined techniques are recommended:

• Melting point analysis to detect impurities.
• High-resolution mass spectrometry (HR-MS) for molecular weight confirmation.
• UV-Vis and IR spectroscopy to identify chromophores (e.g., carbonyl stretches near 1680 cm⁻¹) .
  For quantitative purity, High-Performance Liquid Chromatography (HPLC) with a C18 column and ammonium acetate buffer (pH 6.5) is effective .

Advanced Research Questions

Q. Q4. How can researchers address contradictions in spectral data during structural elucidation?

Contradictions often arise from tautomerism or solvent effects. For example, amine proton signals in DMSO-d₆ may split due to hydrogen bonding, whereas CDCl₃ might simplify the spectrum. Cross-validating with 2D NMR (e.g., HSQC, HMBC) resolves ambiguities in connectivity. In cases of unresolved signals, computational modeling (DFT) can predict chemical shifts for comparison .

Q. Q5. What experimental design considerations mitigate compound degradation during prolonged studies?

Organic degradation, as observed in wastewater matrices, is temperature-dependent. For lab studies:

• Use continuous cooling (e.g., 4°C) to stabilize samples.
• Conduct time-course experiments to establish degradation kinetics.
• Employ inert atmospheres (N₂/Ar) during synthesis and storage to prevent oxidation .

Q. Q6. How can reaction pathways for triazolo-pyridine derivatives be systematically explored?

Methodological approaches include:

• Varying dipolarophiles (e.g., electron-deficient alkenes vs. alkynes) to probe regioselectivity.
• Kinetic vs. thermodynamic control studies by adjusting reaction temperatures.
• Mechanistic probes like isotopic labeling (e.g., ¹⁵N) to track nitrogen incorporation in the triazole ring .

Q. Q7. What strategies resolve low reproducibility in synthetic yields?

Potential factors include:

• Impurity in starting materials : Pre-purify via column chromatography.
• Moisture sensitivity : Use anhydrous solvents and molecular sieves.
• Catalyst optimization : Screen Lewis acids (e.g., ZnCl₂) or organocatalysts to enhance efficiency .

Q. Q8. How can computational tools aid in predicting reactivity or biological activity?

• Density Functional Theory (DFT) : Models frontier molecular orbitals to predict sites for electrophilic/nucleophilic attack.
• Molecular docking : Screens binding affinities to biological targets (e.g., kinases) using triazolo-pyridine scaffolds .

Methodological Challenges and Solutions

Q. Q9. How should researchers design experiments to account for limited sample variability in proof-of-concept studies?

While simplified models (e.g., 8 initial samples) reduce complexity, they risk underrepresenting real-world variability. Solutions include:

• Spiking experiments : Introduce controlled contaminants to mimic environmental matrices.
• Cross-validation : Compare results with independent datasets (e.g., public spectral libraries) .

Q. Q10. What protocols ensure robust data collection in time-sensitive reactions?

• Automated sampling : Use flow chemistry systems to collect aliquots at fixed intervals.
• Real-time monitoring : Implement in-situ FTIR or Raman spectroscopy to track reaction progress .